Cas no 61726-79-2 (9,10-Anthracenedione, 1-benzoyl-)

• Product Name: 9,10-Anthracenedione, 1-benzoyl-
• CAS No: 61726-79-2
• MF: C₂₁H₁₂O₃
• MW: 312.318185806274
• CID: 468319
• PubChem ID: 12324272
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-benzoyl-
• 1-benzoylanthracene-9,10-dione
• 1-Benzoylanthrachinon
• DTXSID70489166
• SCHEMBL308358
• 61726-79-2

• Inchi： 1S/C21H12O3/c22-19(13-7-2-1-3-8-13)16-11-6-12-17-18(16)21(24)15-10-5-4-9-14(15)20(17)23/h1-12H
• InChI Key： JDZKDNQFXIEQCW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C(C3C=CC=CC=3)=O)C=21)=O

Computed Properties

• Exact Mass: 312.07866
• Monoisotopic Mass: 312.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21